N-(3,4-dimethoxyphenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-4-[(N-methylsulfonylanilino)methyl]benzamide
• InChI: InChI=1S/C23H24N2O5S/c1-29-21-14-13-19(15-22(21)30-2)24-23(26)18-11-9-17(10-12-18)16-25(31(3,27)28)20-7-5-4-6-8-20/h4-15H,16H2,1-3H3,(H,24,26)
• InChI Key: VDHYLJUOKQNBTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)CN(C3=CC=CC=C3)S(=O)(=O)C)OC
• Molecular Formula: C23H24N2O5S
• Molecular Weight: 440.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide, also known as DMAPT, is a synthetic compound that has been extensively studied for its potential as an anti-cancer agent. DMAPT is a member of the benzamide family of compounds and has been shown to exhibit potent anti-tumor activity in a variety of cancer cell lines.

Mechanism of Action

N-(3,4-dimethoxyphenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide exerts its anti-cancer effects through a variety of mechanisms. It has been shown to inhibit the activity of the transcription factor NF-κB, which is involved in the regulation of cell growth and survival. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the activity of the enzyme thioredoxin reductase, which is involved in the regulation of cellular redox homeostasis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce the expression of genes involved in the regulation of cell cycle progression and apoptosis. This compound has also been shown to inhibit the expression of genes involved in the regulation of angiogenesis, the process by which new blood vessels are formed. Additionally, this compound has been shown to inhibit the activity of enzymes involved in the regulation of cellular redox homeostasis.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethoxyphenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide has a number of advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. This compound has also been extensively studied in vitro and in vivo, providing a wealth of information on its potential as an anti-cancer agent. However, this compound also has some limitations for use in lab experiments. It has been shown to exhibit poor solubility in aqueous solutions, which can limit its effectiveness in certain experiments. Additionally, this compound has been shown to exhibit some toxicity in animal models, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research on N-(3,4-dimethoxyphenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide. One area of research is the development of more effective formulations of this compound that can improve its solubility in aqueous solutions. Another area of research is the identification of biomarkers that can predict the response of cancer cells to this compound. Additionally, there is a need for further research on the potential of this compound as a combination therapy with chemotherapy and radiation therapy. Finally, there is a need for further research on the potential of this compound as a therapeutic agent for other diseases, such as inflammatory disorders.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide has been extensively studied for its potential as an anti-cancer agent. It has been shown to exhibit potent anti-tumor activity in a variety of cancer cell lines, including breast, prostate, and pancreatic cancer. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.